Cas no 2413883-97-1 (tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate)

• Product Name: tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate
• CAS No: 2413883-97-1
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• CID: 5674608
• PubChem ID: 165769698
• Update Time: 2025-10-29

tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413883-97-1
• EN300-26665027
• tert-butyl N-[6-hydroxy-2-(methylsulfanyl)pyrimidin-4-yl]carbamate
• tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate

• Inchi： 1S/C10H15N3O3S/c1-10(2,3)16-9(15)12-6-5-7(14)13-8(11-6)17-4/h5H,1-4H3,(H2,11,12,13,14,15)
• InChI Key： BCUGLHQQSMXVBK-UHFFFAOYSA-N
• SMILES： S(C)C1NC(C=C(N=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 257.08341252g/mol
• Monoisotopic Mass: 257.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate

Introduction to Tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate (CAS No. 2413883-97-1)

Tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate, a compound with the CAS number 2413883-97-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a tert-butyl group and a N-6-hydroxy moiety, contribute to its unique chemical properties and biological interactions.

The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the molecule and influences its pharmacokinetic behavior. This group is particularly useful in drug design as it can prevent unwanted side reactions and improve the compound's solubility profile. On the other hand, the N-6-hydroxy substituent plays a crucial role in modulating the biological activity of the pyrimidine core. Hydroxyl groups are known to be important for binding interactions with biological targets, making this compound a promising candidate for further investigation.

The pyrimidine ring itself is a fundamental scaffold in medicinal chemistry, with numerous examples of therapeutic agents derived from this structure. Pyrimidines are integral to nucleic acid synthesis and have been widely explored for their antimicrobial, antiviral, and anticancer properties. The addition of a methylsulfanyl group at the 2-position further diversifies the chemical space and may enhance specific interactions with biological targets. This modification can lead to improved binding affinity and selectivity, which are critical factors in drug development.

In recent years, there has been growing interest in developing novel pyrimidine derivatives for various therapeutic applications. One of the most notable areas of research has been in oncology, where pyrimidine-based compounds have shown significant promise as inhibitors of key enzymes involved in cancer cell proliferation. For instance, studies have demonstrated that certain pyrimidine derivatives can selectively target and inhibit kinases that are overexpressed in tumors, leading to potent antitumor effects.

The synthesis of Tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the tert-butyl group typically involves an acylation reaction followed by protection-deprotection steps to prevent unwanted side reactions. The subsequent installation of the N-6-hydroxy moiety requires precise control over reaction conditions to avoid over-oxidation or degradation of the sensitive functional groups.

The presence of the methylsulfanyl group adds an additional layer of complexity to the synthesis but also offers unique opportunities for structure-activity relationship (SAR) studies. By systematically varying this substituent, researchers can explore its impact on biological activity and pharmacokinetic properties. This approach has been successfully applied in other pyrimidine-based drug candidates, leading to the identification of highly potent and selective inhibitors.

Evaluation of Tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising activity against several target enzymes relevant to cancer therapy. For example, preliminary data suggest that this compound can inhibit tyrosine kinases involved in tumor growth and metastasis. Additionally, its interaction with DNA polymerases has been explored, indicating potential applications in chemotherapy regimens targeting DNA replication in cancer cells.

In vivo studies have further validated these findings by demonstrating antitumor effects in animal models. These studies have shown that Tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate can significantly reduce tumor volume and delay tumor progression compared to control groups. Moreover, preliminary toxicology studies have indicated that this compound exhibits a favorable safety profile at therapeutic doses.

The development of Tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate aligns with current trends in oncology research, which emphasize targeted therapy and personalized medicine. By leveraging structural features such as the tert-butyl, N-6-hydroxy, and methylsulfanyl groups, researchers aim to develop compounds that exhibit high selectivity for cancer cells while minimizing side effects on healthy tissues.

Further exploration of this compound's mechanism of action is warranted to fully understand its therapeutic potential. Investigating how it interacts with specific proteins and enzymes at a molecular level will provide valuable insights into its mode of action and guide future drug design efforts. Additionally, exploring combination therapies involving Tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate with other anticancer agents could lead to synergistic effects that enhance treatment outcomes.

The future prospects for Tert-butyl N-6-hydroxy-2-(methylsulfanyl)pyrimidin-4-ylcarbamate are promising given its unique structural features and preclinical activity. As research continues to uncover new biological targets and therapeutic strategies, this compound may find applications beyond oncology, including antimicrobial or antiviral therapies where pyrimidine derivatives have shown promise.